3-(2-phenoxyethyl)-8-[2-(tetrahydrofuran-3-yl)ethyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one

• IUPAC Name: 8-[2-(oxolan-3-yl)ethyl]-3-(2-phenoxyethyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• InChI: InChI=1S/C21H30N2O4/c24-20-23(13-15-26-19-4-2-1-3-5-19)17-21(27-20)8-11-22(12-9-21)10-6-18-7-14-25-16-18/h1-5,18H,6-17H2
• InChI Key: QLKOXNJKFUKJBU-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1CCN2CCC3(CC2)CN(C(=O)O3)CCOC4=CC=CC=C4
• Molecular Formula: C21H30N2O4
• Molecular Weight: 374.5 g/mol

Description

3-(2-phenoxyethyl)-8-[2-(tetrahydrofuran-3-yl)ethyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one is a useful research compound. Its molecular formula is C21H30N2O4 and its molecular weight is 374.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 374.22055744 g/mol and the complexity rating of the compound is 487. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Human Exposure to Environmental Chemicals

Research has demonstrated widespread human exposure to various environmental chemicals, including phthalates, parabens, and bisphenol A (BPA), through products such as plastics, personal care items, and food packaging. These studies have measured levels of these chemicals in human populations, including pregnant women and children, to assess potential health risks and understand exposure routes (Zhou et al., 2014); (Frederiksen et al., 2014).

Impact of Environmental Chemicals on Health

Studies have also explored the potential health impacts of exposure to environmental chemicals, indicating concerns about oxidative stress, endocrine disruption, and the potential for contributing to conditions like insulin resistance and developmental disorders (Hong et al., 2009); (Watkins et al., 2015).

Dietary Interventions and Chemical Exposures

Research on dietary interventions has shown that reducing consumption of processed and packaged foods can significantly decrease the bodily levels of chemicals such as BPA and phthalates, highlighting the role of diet in exposure to these compounds (Rudel et al., 2011).

Analytical Methods for Chemical Identification

The development of analytical methods, such as NMR spectroscopy, has been crucial in identifying and quantifying a wide range of xenobiotics and their metabolites in biological samples, aiding in the understanding of human exposure to complex chemical compounds (Imbenotte et al., 2003).